4-fluoro-N-(spiro[1,3-benzodioxole-2,1'-cyclopentan]-5-yl)benzenesulfonamide

• Molecular Formula: C17H16FNO4S
• Molecular Weight: 349.4 g/mol
• IUPAC Name: 4-fluoro-N-spiro[1,3-benzodioxole-2,1//'-cyclopentane]-5-ylbenzenesulfonamide
• InChI: InChI=1S/C17H16FNO4S/c18-12-3-6-14(7-4-12)24(20,21)19-13-5-8-15-16(11-13)23-17(22-15)9-1-2-10-17/h3-8,11,19H,1-2,9-10H2
• InChI Key: QCPPLWYFAQPSNJ-UHFFFAOYSA-N
• SMILES: C1CCC2(C1)OC3=C(O2)C=C(C=C3)NS(=O)(=O)C4=CC=C(C=C4)F

Description

4-fluoro-N-(spiro[1,3-benzodioxole-2,1'-cyclopentan]-5-yl)benzenesulfonamide is a chemical compound that has been gaining attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-fluoro-N-(spiro[1,3-benzodioxole-2,1'-cyclopentan]-5-yl)benzenesulfonamide is not fully understood. However, it is believed to act as a modulator of ion channels and receptors, affecting their function and activity. The compound has been shown to have an affinity for various targets, including voltage-gated sodium channels, TRPV1 channels, and GABA receptors.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. In vitro studies have shown that the compound can modulate the activity of ion channels and receptors, leading to changes in neuronal excitability and neurotransmitter release. In vivo studies have demonstrated that the compound can have analgesic, anti-inflammatory, and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-fluoro-N-(spiro[1,3-benzodioxole-2,1'-cyclopentan]-5-yl)benzenesulfonamide in lab experiments is its high potency and selectivity for various targets. This makes it a useful tool for studying the function of ion channels and receptors in vitro and in vivo. However, one limitation of the compound is its relatively low solubility, which can affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for research on 4-fluoro-N-(spiro[1,3-benzodioxole-2,1'-cyclopentan]-5-yl)benzenesulfonamide. One direction is to further explore its potential as a drug candidate for the treatment of various diseases, including cancer and inflammation. Another direction is to develop new compounds based on the scaffold of this compound with improved pharmacological properties. Additionally, more studies are needed to elucidate the mechanism of action of the compound and its effects on neuronal function and behavior.

Synthesis Methods

The synthesis of 4-fluoro-N-(spiro[1,3-benzodioxole-2,1'-cyclopentan]-5-yl)benzenesulfonamide involves a multistep process that starts with the preparation of the spirocyclic intermediate. This intermediate is then reacted with 4-fluorobenzenesulfonyl chloride to yield the final product. The synthesis method has been optimized to achieve high yields and purity of the compound.

Scientific Research Applications

4-fluoro-N-(spiro[1,3-benzodioxole-2,1'-cyclopentan]-5-yl)benzenesulfonamide has been studied for its potential applications in various fields, including medicinal chemistry, drug discovery, and neuroscience. In medicinal chemistry, the compound has been explored as a potential drug candidate for the treatment of cancer, inflammation, and other diseases. In drug discovery, it has been used as a scaffold for the development of new compounds with improved pharmacological properties. In neuroscience, the compound has been investigated for its potential as a tool to study the function of ion channels and receptors in the brain.